1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H20N2O2/c1-11-3-5-14(6-4-11)16-15(19)13-7-9-17(10-8-13)12(2)18/h3-6,13H,7-10H2,1-2H3,(H,16,19)
• InChI Key: HBJNRIIKGQZHRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide is a chemical compound with the molecular formula C15H20N2O2 and a molecular weight of 260.33 g/mol . This compound belongs to the class of piperidine derivatives, which are known for their wide range of applications in medicinal chemistry and drug discovery .

Preparation Methods

The synthesis of 1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide involves several steps. One common method includes the acylation of piperidine-4-carboxamide with acetic anhydride in the presence of a base such as pyridine . The reaction is typically carried out under reflux conditions to ensure complete conversion. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to enhance efficiency and yield .

Chemical Reactions Analysis

1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogenation catalysts such as palladium on carbon, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, especially at the nitrogen atom, using reagents like alkyl halides.

Scientific Research Applications

1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: This compound is studied for its potential biological activities, including its effects on cellular processes and enzyme inhibition.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of their activity . The compound may inhibit or activate these targets, resulting in various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide can be compared with other piperidine derivatives, such as:

Piperine: Found in black pepper, known for its antioxidant and anti-inflammatory properties.

Evodiamine: An alkaloid with potential anticancer and anti-inflammatory activities.

Matrine: Exhibits antiproliferative effects on cancer cells.

Berberine: Known for its antimicrobial and antidiabetic properties.

These compounds share the piperidine core structure but differ in their functional groups and biological activities, highlighting the uniqueness of 1-acetyl-N-(4-methylphenyl)piperidine-4-carboxamide in its specific applications and effects .